N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine

• IUPAC Name: (Z)-1-(2-chloro-6-fluorophenyl)-N-[4-(2-methoxyphenyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C18H19ClFN3O/c1-24-18-8-3-2-7-17(18)22-9-11-23(12-10-22)21-13-14-15(19)5-4-6-16(14)20/h2-8,13H,9-12H2,1H3/b21-13-
• InChI Key: HSMYVUJRJTUGJH-BKUYFWCQSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)N=CC3=C(C=CC=C3Cl)F
• Isomeric SMILES: COC1=CC=CC=C1N2CCN(CC2)/N=C\C3=C(C=CC=C3Cl)F
• Molecular Formula: C18H19ClFN3O
• Molecular Weight: 347.8 g/mol

Description

N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine, also known as CFMZ, is a synthetic compound that has gained attention in the scientific community due to its potential use in the treatment of various diseases. CFMZ is a piperazine derivative that has shown promising results in several preclinical studies.

Mechanism of Action

The exact mechanism of action of N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine is not fully understood. However, it is believed that N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine acts as a dual serotonin and norepinephrine reuptake inhibitor (SNRI). This means that N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine increases the levels of serotonin and norepinephrine in the brain by blocking their reuptake. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which can improve mood and reduce pain.
Biochemical and Physiological Effects:
N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce pain. N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has also been shown to increase the levels of dopamine in the brain, which can improve motivation and reward-seeking behavior. Additionally, N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been shown to have antioxidant properties, which can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine in lab experiments is that it has shown to be effective in various preclinical models. This means that it has the potential to be used in the treatment of various diseases. However, one limitation of using N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine in lab experiments is that its exact mechanism of action is not fully understood. This can make it difficult to design experiments to fully understand its effects.

Future Directions

There are several future directions for the research on N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine. One direction is to further investigate its mechanism of action to fully understand how it works. Another direction is to study its effects in clinical trials to determine its safety and efficacy in humans. Additionally, there is a need to study the long-term effects of N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine and its potential for abuse. Finally, there is a need to investigate the potential use of N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine in the treatment of other diseases such as schizophrenia and bipolar disorder.
Conclusion:
In conclusion, N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine is a synthetic compound that has shown promising results in several preclinical studies for its potential use in the treatment of various diseases. N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine acts as a dual SNRI, which can increase the levels of serotonin and norepinephrine in the brain, leading to an improvement in mood and a reduction in pain. N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has several biochemical and physiological effects, including its antioxidant properties. While N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has advantages for lab experiments, its exact mechanism of action is not fully understood. There are several future directions for research on N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine, including further investigation of its mechanism of action and its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine involves the reaction between 2-chloro-6-fluorobenzaldehyde and 2-methoxyphenylpiperazine in the presence of a catalyst. The reaction takes place under reflux conditions, and the resulting product is purified by recrystallization. The yield of the synthesis method is around 60%.

Scientific Research Applications

N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been extensively studied in preclinical models for its potential use in the treatment of various diseases such as depression, anxiety, and neuropathic pain. N-(2-chloro-6-fluorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has shown to be effective in reducing the symptoms of depression and anxiety in animal models. It has also been shown to have analgesic effects in neuropathic pain models.